Cas no 1223951-53-8 (4-(4-chlorophenyl)-2,2-dimethyl-1-(3-methylbenzoyl)-2,5-dihydro-1H-imidazole-5-thione)

• Product Name: 4-(4-chlorophenyl)-2,2-dimethyl-1-(3-methylbenzoyl)-2,5-dihydro-1H-imidazole-5-thione
• CAS No: 1223951-53-8
• MF: C₁₉H₁₇ClN₂OS
• MW: 356.869082212448
• CID: 5393955
• Update Time: 2025-06-08

4-(4-chlorophenyl)-2,2-dimethyl-1-(3-methylbenzoyl)-2,5-dihydro-1H-imidazole-5-thione Chemical and Physical Properties

Names and Identifiers

• [4-(4-chlorophenyl)-2,2-dimethyl-5-sulfanylideneimidazol-1-yl]-(3-methylphenyl)methanone
• 4-(4-chlorophenyl)-2,2-dimethyl-1-(3-methylbenzoyl)-2,5-dihydro-1H-imidazole-5-thione

• Inchi： 1S/C19H17ClN2OS/c1-12-5-4-6-14(11-12)17(23)22-18(24)16(21-19(22,2)3)13-7-9-15(20)10-8-13/h4-11H,1-3H3
• InChI Key： JAVZKYXVOUJULP-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C(=C([H])C=1[H])C1C(N(C(C2=C([H])C([H])=C([H])C(C([H])([H])[H])=C2[H])=O)C(C([H])([H])[H])(C([H])([H])[H])N=1)=S

Computed Properties

• Exact Mass: 356.075
• Monoisotopic Mass: 356.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.8A^2

Additional information on 4-(4-chlorophenyl)-2,2-dimethyl-1-(3-methylbenzoyl)-2,5-dihydro-1H-imidazole-5-thione

4-(4-Chlorophenyl)-2,2-Dimethyl-1-(3-Methylbenzoyl)-2,5-Dihydro-1H-Imidazole-5-Thione: A Comprehensive Overview

The compound with CAS No. 1223951-53-8, commonly referred to as 4-(4-chlorophenyl)-2,2-dimethyl-1-(3-methylbenzoyl)-2,5-dihydro-1H-imidazole-5-thione, is a complex organic molecule with a diverse range of potential applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of imidazothiones, which are known for their unique chemical properties and reactivity. The structure of this molecule is characterized by a fused imidazole-thione ring system, substituted with a 4-chlorophenyl group and a 3-methylbenzoyl group, along with two methyl groups on the imidazole ring.

Imidazothiones are heterocyclic compounds that have gained significant attention in recent years due to their ability to act as versatile building blocks in organic synthesis. The presence of the thione group in the molecule imparts it with unique electronic properties, making it suitable for various chemical transformations. The substitution pattern of this compound further enhances its reactivity and selectivity in different reaction conditions. Recent studies have highlighted the potential of this compound as a precursor for the synthesis of bioactive molecules, particularly in the development of new drug candidates.

The synthesis of 4-(4-chlorophenyl)-2,2-dimethyl-1-(3-methylbenzoyl)-2,5-dihydro-1H-imidazole-5-thione involves a multi-step process that typically begins with the preparation of the imidazole ring. The introduction of substituents such as the 4-chlorophenyl and 3-methylbenzoyl groups is achieved through carefully designed coupling reactions or substitution reactions. The methyl groups on the imidazole ring are introduced via alkylation or acylation steps, depending on the specific synthetic pathway employed. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex molecules.

One of the most promising applications of this compound lies in its potential use as an intermediate in drug discovery programs. The thione group in the molecule can undergo various transformations to yield bioactive derivatives. For instance, it can be converted into a thiol or a disulfide under specific conditions, leading to molecules with antioxidant or anti-inflammatory properties. Additionally, the presence of aromatic substituents such as the 4-chlorophenyl and 3-methylbenzoyl groups enhances the molecule's ability to interact with biological targets, making it a valuable starting material for medicinal chemists.

Recent research has also explored the use of imidazothiones like this compound in agrochemical applications. These molecules have shown potential as inhibitors of key enzymes involved in plant diseases or as precursors for herbicides and fungicides. The versatility of this compound's structure allows for fine-tuning its properties to suit specific agricultural needs while maintaining environmental safety.

In terms of materials science, 4-(4-chlorophenyl)-2,2-dimethyl-1-(3-methylbenzoyl)-2,5-dihydro-1H-imidazole-5-thione has been investigated for its role in organocatalysis and as a component in advanced materials such as polymers or coordination complexes. Its ability to act as both an electron-deficient and electron-rich species makes it suitable for various types of chemical bonding and self-assembling systems.

From an environmental perspective, understanding the degradation pathways and ecological impact of this compound is crucial for its safe application. Recent studies have focused on assessing its biodegradability under different environmental conditions and its potential toxicity to aquatic organisms. These studies aim to ensure that any industrial or agricultural applications do not pose significant risks to ecosystems.

In conclusion, 4-(4-chlorophenyl)-2,2-dimethyl-1-(3-methylbenzoyl)-2,5-dihydro-1H-imidazole-5-thione is a multifaceted compound with immense potential across various scientific domains. Its unique structure and reactivity make it an invaluable tool for researchers working on drug discovery, agrochemical development, and materials science. As ongoing research continues to uncover new applications and optimize synthetic methods for this compound, its role in advancing modern chemistry is expected to grow significantly.